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Compound of Interest

Compound Name:
5-Chloro-2-(1-piperazinyl)-

benzaldehyde

Cat. No.: B12090392

Get Quote

Core Scaffold for CNS-Active Pharmacophores

Executive Summary
5-Chloro-2-(1-piperazinyl)benzaldehyde (Chemical Formula: C₁₁H₁₃ClN₂O) is a substituted

benzaldehyde derivative featuring a piperazine ring at the ortho position and a chlorine atom at

the meta position relative to the aldehyde group (position 5). This specific substitution pattern

renders it a highly valuable "privileged structure" in drug discovery. It serves as a versatile

building block for synthesizing tricyclic neuroleptics, serotonin (5-HT) receptor antagonists, and

kinase inhibitors. Its reactivity is defined by the electrophilic aldehyde group and the

nucleophilic secondary amine of the piperazine, allowing for divergent synthetic pathways.

Chemical Identity & Physicochemical Properties[1]
[2]
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Property Specification

Chemical Name 5-Chloro-2-(1-piperazinyl)benzaldehyde

Synonyms
2-(1-Piperazinyl)-5-chlorobenzaldehyde; 1-(4-

Chloro-2-formylphenyl)piperazine

Molecular Formula C₁₁H₁₃ClN₂O

Molecular Weight 224.69 g/mol

CAS Number

Note: While specific isomer CAS numbers like

1342017-52-0 (2-Cl-6-piperazinyl) exist, the 5-

chloro-2-piperazinyl isomer is often synthesized

in-situ or cataloged under specific library codes

(e.g., ChemBridge or Enamine IDs).[1][2][3] The

N-methyl analog (CAS 112101-81-2 related) is

more common.

Appearance Yellow to orange crystalline solid

Solubility
Soluble in DMSO, DCM, Methanol; Sparingly

soluble in water

Melting Point 85–90 °C (Typical for this class)

Synthetic Pathways & Mechanism
The most robust synthesis involves a Nucleophilic Aromatic Substitution (SNAr). The aldehyde

group at position 1 acts as an electron-withdrawing group (EWG), activating the ortho position

(position 2) for nucleophilic attack. The chlorine at position 5 is less reactive due to its meta

relationship to the aldehyde.

Reaction Mechanism
The reaction typically utilizes 2,5-Dichlorobenzaldehyde or 2-Fluoro-5-chlorobenzaldehyde as

the starting material. The piperazine acts as the nucleophile, displacing the halogen at the 2-

position.
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Key Selectivity Factor: The halogen at C2 is activated by the inductive and mesomeric electron-

withdrawing effects of the carbonyl group. The halogen at C5 is not activated, ensuring high

regioselectivity.
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Caption: Regioselective SNAr synthesis pathway targeting the ortho-halogen position.

Detailed Experimental Protocol
Objective: Synthesis of 5-Chloro-2-(1-piperazinyl)benzaldehyde on a 10g scale.

Materials
Precursor: 2,5-Dichlorobenzaldehyde (10.0 g, 57.1 mmol) [CAS: 6358-53-8] or 2-Fluoro-5-

chlorobenzaldehyde (9.05 g, 57.1 mmol) [CAS: 96515-79-6].

Nucleophile: Piperazine (19.7 g, 228 mmol, 4.0 eq). Note: Excess prevents bis-alkylation.

Base: Potassium Carbonate (K₂CO₃), anhydrous (15.8 g, 114 mmol).

Solvent: Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).

Step-by-Step Methodology
Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve 2,5-dichlorobenzaldehyde (10.0 g) in DMSO (50 mL).

Addition: Add anhydrous K₂CO₃ (15.8 g) followed by Piperazine (19.7 g). The excess

piperazine acts as both reactant and acid scavenger.
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Reaction: Heat the mixture to 100–110°C under an inert atmosphere (N₂ or Ar) for 4–6

hours. Monitor progress via TLC (System: 5% MeOH in DCM). The starting material spot

(high Rf) should disappear, replaced by a lower Rf amine product.

Work-up:

Cool the reaction mixture to room temperature.

Pour the mixture into crushed ice/water (300 mL) with vigorous stirring. The product may

precipitate as a yellow solid.

If solid forms: Filter, wash with water (3x 50 mL) to remove excess piperazine and DMSO.

If oil forms: Extract with Ethyl Acetate (3x 100 mL). Wash combined organics with Brine,

dry over Na₂SO₄, and concentrate in vacuo.

Purification: Recrystallize from Ethanol/Hexane or purify via flash column chromatography

(SiO₂, Gradient: 0-10% MeOH in DCM).

Quality Control & Characterization
To ensure the integrity of the scaffold for downstream drug development, strict QC parameters

are required.

Test Method Acceptance Criteria

Purity
HPLC (C18, ACN/H₂O + 0.1%

TFA)
> 98.0% Area

Identity ¹H-NMR (400 MHz, DMSO-d₆)

Aldehyde proton singlet at

~10.2 ppm; Piperazine protons

at 2.8-3.2 ppm.

Mass Spec LC-MS (ESI+)
[M+H]⁺ = 225.08 (Cl isotope

pattern 3:1)

Residual Solvent GC-Headspace DMSO < 5000 ppm
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Caption: Quality control decision tree ensuring regiochemical purity.

Applications in Drug Development
This scaffold is a precursor for several bioactive classes:

Tricyclic Neuroleptics: The aldehyde can be condensed with hydrazine derivatives or amines

to close rings, forming structures analogous to Loxapine or Amoxapine.

Kinase Inhibitors: The piperazine tail improves solubility and pharmacokinetic (PK)

properties, while the aldehyde allows for Knoevenagel condensations to form styryl-based

inhibitors (e.g., ALK or EGFR inhibitors like Brigatinib analogs).

Serotonin Antagonists: The 2-piperazinyl-phenyl moiety mimics the pharmacophore of many

5-HT ligands.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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